Cas no 1421490-44-9 (3-(6-methylpyridazin-3-yl)oxy-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylbenzamide)

3-(6-methylpyridazin-3-yl)oxy-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylbenzamide structure

1421490-44-9 structure

Product Name:3-(6-methylpyridazin-3-yl)oxy-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylbenzamide

CAS No:1421490-44-9

Molecular Formula:C₁₉H₁₅N₇O₂

Molecular Weight:373.368102312088

CID:6515585

3-(6-methylpyridazin-3-yl)oxy-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylbenzamide Properties

Names and Identifiers

- 3-(6-methylpyridazin-3-yl)oxy-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylbenzamide
- 3-(6-methylpyridazin-3-yl)oxy-N-(2-pyrazol-1-ylpyrimidin-5-yl)benzamide
- InChIKey： FYOSVGHULXMHQH-UHFFFAOYSA-N
- Inchi： 1S/C19H15N7O2/c1-13-6-7-17(25-24-13)28-16-5-2-4-14(10-16)18(27)23-15-11-20-19(21-12-15)26-9-3-8-22-26/h2-12H,1H3,(H,23,27)
- SMILES： C(NC1=CN=C(N2C=CC=N2)N=C1)(=O)C1=CC=CC(OC2=NN=C(C)C=C2)=C1

3-(6-methylpyridazin-3-yl)oxy-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylbenzamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F6218-0088-2μmol	3-[(6-methylpyridazin-3-yl)oxy]-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]benzamide	1421490-44-9		2μmol	$57.0	2023-09-09

3-(6-methylpyridazin-3-yl)oxy-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylbenzamide Related Literature

1. Charge and spin communication between dual metal single-atom sites on C2N sheets: regulating electronic spin moments of Fe atoms for N2 activation and reduction†

Yuqin Zhang,Xiaohang Wang,Tianyong Liu,Qian Dang,Ling Zhu,Yi Luo,Jun Jiang,Shaobin Tang J. Mater. Chem. A, 2022,10, 23704-23711
2. LXXV.—The nitration of 4-chloro-4′-bromo-benzo-phenone and -diphenylsulphone, and the attempted nitration of 4-chloro-4′-bromodiphenyl

J. Chem. Soc., 1929, 509-511
3. Contents

J. Anal. At. Spectrom., 2006,21, 3-10
4. Sub-nanosecond tryptophan radical deprotonation mediated by a protein-bound water cluster in class II DNA photolyases†

Pavel Müller,Elisabeth Ignatz,Stephan Kiontke,Klaus Brettel,Lars-Oliver Essen Chem. Sci., 2018,9, 1200-1212
5. The tetracyclic triterpenes from Cedrela odorata L.

Chem. Commun. (London), 1967, 548-550
6. Unraveling atomic-scale lithiation mechanisms in a NiO thin film electrode†

Zhengping Ding,Pengfei Liu,Shulin Chen,Bo Han,Xiumei Ma J. Mater. Chem. A, 2020,8, 25198-25207
7. Improving the fluorescence brightness of distyryl Bodipys by inhibiting the twisted intramolecular charge transfer excited state†

Xin Lv,Taihe Han,Yi Wu,Boran Zhang,Wei Guo Chem. Commun., 2021,57, 9744-9747
8. Chemical stimulus-responsive supramolecular hydrogel formation and shrinkage of a hydrazone-containing short peptide derivative†

Takumi Sugiura,Takurou Kanada,Daisuke Mori,Hiroyuki Sakai,Aya Shibata,Yoshiaki Kitamura Soft Matter, 2020,16, 899-906
9. Novel naphthalimide–amine based photoinitiators operating under violet and blue LEDs and usable for various polymerization reactions and synthesis of hydrogels†

Nicolas Zivic,Jing Zhang,David Bardelang,Frédéric Dumur,Pu Xiao,Davy-Louis Versace,Céline Dietlin,Fabrice Morlet-Savary,Bernadette Graff,Jean Pierre Fouassier,Didier Gigmes,Jacques Lalevée Polym. Chem., 2016,7, 418-429
10. Local trapping of energetic holes at gold nanoparticles on TiO2†

Hiroyasu Nishi,Masumi Sakamoto,Tetsu Tatsuma Chem. Commun., 2018,54, 11741-11744

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